Cas no 101554-46-5 (4(1H)-Pteridinone,6,7-dihydro-6,7-dimethyl-, (6R-cis)- (9CI))
101554-46-5 structure
Product Name:4(1H)-Pteridinone,6,7-dihydro-6,7-dimethyl-, (6R-cis)- (9CI)
CAS No:101554-46-5
MF:C8H10N4O
MW:178.191200733185
CID:124689
PubChem ID:136219614
Update Time:2025-04-18
4(1H)-Pteridinone,6,7-dihydro-6,7-dimethyl-, (6R-cis)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 4(1H)-Pteridinone,6,7-dihydro-6,7-dimethyl-, (6R-cis)- (9CI)
- (6R,7S)-6,7-DIMETHYL-6,7-DIHYDROPTERIDIN-4(1H)-ONE
- 1,5,6-TRIMETHYL-1,2-DIHYDRO-3H-PYRAZOLO[3,4-B]PYRAZIN-3-ONE
- 6,7-dimethyl-6,7-dihydro-1H-pteridin-4-one
- 4(1H)-Pteridinone,6,7-dihydro-6,7-dimethyl-,(6R-cis)-(9CI)
- 101554-46-5
- DTXSID50699509
- 6,7-Dimethyl-6,7-dihydropteridin-4(1H)-one
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- Inchi: 1S/C8H10N4O/c1-4-5(2)12-7-6(11-4)8(13)10-3-9-7/h3-5H,1-2H3,(H,9,10,12,13)
- InChI Key: MGUALGVHVKYPGG-UHFFFAOYSA-N
- SMILES: O=C1C2C(N=CN1)=NC(C)C(C)N=2
Computed Properties
- Exact Mass: 177.07777
- Monoisotopic Mass: 178.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.2A^2
- XLogP3: -0.4
Experimental Properties
- PSA: 66.18
- LogP: -1.91680
4(1H)-Pteridinone,6,7-dihydro-6,7-dimethyl-, (6R-cis)- (9CI) Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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